Cas no 918343-48-3 (Benzenesulfonamide, N-[2-[2-(1,1-dimethylethyl)phenoxy]-3-pyridinyl]-)

• Product Name: Benzenesulfonamide, N-[2-[2-(1,1-dimethylethyl)phenoxy]-3-pyridinyl]-
• CAS No: 918343-48-3
• MF: C₂₁H₂₂N₂O₃S
• MW: 382.475984096527
• CID: 777150
• PubChem ID: 67026741
• Update Time: 2025-04-19

Benzenesulfonamide, N-[2-[2-(1,1-dimethylethyl)phenoxy]-3-pyridinyl]- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, N-[2-[2-(1,1-dimethylethyl)phenoxy]-3-pyridinyl]-
• N-[2-(2-tert-butylphenoxy)pyridin-3-yl]benzenesulfonamide
• DTXSID40736235
• 918343-48-3
• SCHEMBL1424512

• Inchi： 1S/C21H22N2O3S/c1-21(2,3)17-12-7-8-14-19(17)26-20-18(13-9-15-22-20)23-27(24,25)16-10-5-4-6-11-16/h4-15,23H,1-3H3
• InChI Key： WJHFHOZFXJXWMI-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(NC1=CC=CN=C1OC1C=CC=CC=1C(C)(C)C)(=O)=O

Computed Properties

• Exact Mass: 382.13511374g/mol
• Monoisotopic Mass: 382.13511374g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 561
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 76.7Ų